2-(2-bromophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2-bromophenyl)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C16H14BrN3O2S/c17-12-4-2-1-3-11(12)9-14(21)18-6-7-20-10-19-13-5-8-23-15(13)16(20)22/h1-5,8,10H,6-7,9H2,(H,18,21)
• InChI Key: ICPRYZXURMMCPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCCN2C=NC3=C(C2=O)SC=C3)Br
• Molecular Formula: C16H14BrN3O2S
• Molecular Weight: 392.3 g/mol
• CAS No.: 2034412-28-5

Description

2-(2-Bromophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a synthetic compound featuring a thieno[3,2-d]pyrimidin-4-one core linked to a 2-bromophenylacetamide moiety via an ethyl spacer. This structure combines a brominated aromatic ring with a heterocyclic system known for its pharmacological relevance, particularly in anti-inflammatory and antimicrobial contexts .

Biological Activity

The compound 2-(2-bromophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a novel derivative that has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article aims to explore its biological activity, including mechanisms of action, in vitro studies, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{15}BrN_{2}O_{2}S$, with a molecular weight of approximately 373.26 g/mol. Its structure features a bromophenyl moiety linked to a thieno[3,2-d]pyrimidine core, which is known for its bioactive properties.

The biological activity of this compound can be attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for specific kinases involved in cancer pathways. Preliminary studies suggest it could inhibit the activity of VEGFR-2 and AKT, which are critical in tumor growth and survival.
• Induction of Apoptosis : It has been shown to induce apoptosis in cancer cells through caspase activation, leading to programmed cell death.

In Vitro Studies

Several studies have evaluated the anticancer activity of this compound using various cancer cell lines.

Table 1: In Vitro Anticancer Activity

Compound	Cell Line	IC50 (µM)	Mechanism
2-(2-bromophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide	HepG2 (Liver)	3.105	Apoptosis induction
2-(2-bromophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide	PC-3 (Prostate)	3.023	Enzyme inhibition

These findings indicate that the compound exhibits potent antiproliferative effects against liver and prostate cancer cell lines.

Case Studies

• Antiproliferative Activity : A study investigating the effects of various thiophene derivatives, including our compound, showed significant inhibition of cell proliferation in HepG2 and PC-3 cells. The mechanism involved S phase arrest and increased levels of active caspase-3, indicating apoptosis .
• Kinase Inhibition : Another study highlighted that the compound demonstrated effective inhibition of VEGFR-2 with an IC50 value comparable to established inhibitors like sorafenib. This suggests its potential as a targeted therapy for cancers reliant on angiogenesis .

Antimicrobial Activity

In addition to its anticancer properties, preliminary investigations into the antimicrobial activity of this compound have shown promising results against various bacterial strains. The minimum inhibitory concentration (MIC) values were found to be competitive with standard antibiotics such as levofloxacin.

Table 2: Antimicrobial Activity

Bacterial Strain	MIC (µg/mL)	Comparison with Levofloxacin
Escherichia coli	25	Lower than levofloxacin
Staphylococcus aureus	50	Comparable

These results suggest that the compound may have dual functionality as both an anticancer agent and an antimicrobial agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Thieno[3,2-d]pyrimidin Cores

Several compounds share the thieno[3,2-d]pyrimidin scaffold but differ in substituents, impacting their physicochemical and biological properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Bioactivity/Application	Reference
N-(4-Bromophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide	C₂₁H₁₆BrN₃O₂S₂	486.40	4-Bromophenyl, methyl, phenyl	Not explicitly stated
N-(2-Bromophenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide	C₁₈H₁₈BrN₃O₂S₂	452.39	2-Bromophenyl, ethyl, dimethyl	Not explicitly stated
Benzothieno[3,2-d]pyrimidin-4-one sulphonamide derivatives (e.g., compounds 1–11)	Variable	~400–500	Methanesulfonamide, arylthio groups	COX-2, iNOS, and ICAM-1 inhibition

Key Observations:

• Substituent Effects : The position of the bromophenyl group (2- vs. 4-) and additional substituents (e.g., methyl, phenyl) influence solubility and target affinity. For instance, 4-bromophenyl derivatives may exhibit enhanced steric hindrance compared to 2-bromophenyl analogs .
• Bioactivity: Benzothieno[3,2-d]pyrimidin-4-one derivatives with sulfonamide groups demonstrated potent anti-inflammatory effects by suppressing COX-2, iNOS, and PGE2 in cell models .

Comparison with Acetamide Derivatives

Acetamide-based compounds with heterocyclic cores are prevalent in medicinal chemistry:

Compound Name	Core Structure	Key Features	Bioactivity	Reference
2-(4-Oxoquinazolin-3(4H)-yl)-N-phenylacetamide	Quinazolin-4-one	Chloro, methyl substituents	Mycobacterium tuberculosis InhA inhibition
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-bromophenyl)acetamide	Dihydropyrimidin-6-one	4-Bromophenyl, methyl	Anticancer (in vitro)
N-(3-Acetyl-2-thienyl)-2-bromoacetamide	Thiophene	Bromoacetyl, acetyl	Intermediate for heterocyclic synthesis

Key Observations:

• Bromophenyl Role : Bromine enhances lipophilicity and may improve blood-brain barrier penetration, as seen in 4-bromophenylacetamide derivatives with anticancer activity .